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Compound of Interest

Compound Name: Methyldiphenylphosphine

Cat. No.: B073815 Get Quote

Methyldiphenylphosphine is an organophosphorus compound widely used in chemical

synthesis, particularly as a ligand in catalysis.[1] Due to its hazardous properties, including

being harmful if swallowed, causing skin and eye irritation, and potential respiratory irritation,

proper handling and disposal are critical to ensure laboratory safety and environmental

protection.[2][3][4] This document provides essential safety and logistical information for the

proper disposal of Methyldiphenylphosphine.

Immediate Safety and Handling Precautions
Methyldiphenylphosphine is air-sensitive and can be pyrophoric.[2][5][6] It should always be

handled under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated

area.[5][7][8] Personnel handling this chemical must wear appropriate Personal Protective

Equipment (PPE), including nitrile or chloroprene gloves, chemical safety goggles, and a lab

coat.[2][5] For large-scale operations or in case of a spill, a NIOSH/MSHA-approved respirator

is recommended.[2][5]

Step-by-Step Disposal Procedure
The disposal of Methyldiphenylphosphine must comply with all federal, state, and local

hazardous waste regulations. Chemical waste generators are responsible for correctly

identifying and classifying waste.[7]

Waste Identification and Classification:
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Determine if the discarded Methyldiphenylphosphine is classified as a hazardous waste

according to US EPA guidelines found in 40 CFR Parts 261.3.[7]

Consult state and local regulations for any additional classification requirements.[7]

Containerization:

Use a dedicated, properly labeled, and sealed waste container. The container should be

compatible with Methyldiphenylphosphine and kept closed when not in use.

Label the container clearly as "Hazardous Waste - Methyldiphenylphosphine" and

include the accumulation start date.

Storage of Waste:

Store the waste container in a designated hazardous waste accumulation area that is cool,

dry, and well-ventilated.

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, acids, sulfur, halogens, and halocarbons.[2][5][7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest and pickup. Incineration is a

recommended disposal method for this type of chemical waste.[6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.

Don PPE: Wear the appropriate PPE, including a respirator if necessary.[2][5]
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Containment and Cleanup:

For small spills, absorb the material with an inert absorbent such as sand, diatomite, or

universal binders.[4][8]

Carefully collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste.[4][8]

Decontamination: Decontaminate the spill area thoroughly.

Reporting: Report the spill to your EHS department.

Quantitative Data for Methyldiphenylphosphine
The following table summarizes key quantitative data for Methyldiphenylphosphine, compiled

from various safety data sheets.

Property Value

Molecular Formula C13H13P

Molecular Weight 200.22 g/mol

Appearance Clear, colorless liquid

Density 1.076 g/mL at 25 °C

Boiling Point 118 - 120 °C at 1.5 mmHg

Flash Point > 110 °C (> 230 °F) - closed cup

Storage Temperature
Store in a cool, dry, well-ventilated area under

an inert atmosphere

Incompatibilities Strong oxidizing agents, air

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of

Methyldiphenylphosphine.
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Methyldiphenylphosphine Disposal Workflow

Start: Unwanted Methyldiphenylphosphine

Is the material contaminated?

Classify as Hazardous Waste
(40 CFR Parts 261.3)

Yes/Unsure No

Place in a labeled, sealed
waste container

Store in designated
hazardous waste area

Is there a spill?

Follow Spill Response Protocol

Yes

Contact EHS for disposal

No

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Methyldiphenylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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